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Get Quote

The table below summarizes the foundational data for hemiphloin, which is crucial for experimental design

and compound handling.

Property Description

CAS Number 71963-94-5 [1] [2]

Molecular Formula C21H22O10 [1] [2]

Molecular Weight 434.4 g/mol [1]

Type of Compound Flavonoid [1]

Purity >=98% [1]

Source The roots of Dalbergia odorifera and leaves of Betula platyphylla var.

latifolia [1]

Physical Description Powder [1]

Primary Bioactivity Anti-inflammatory [2] [3]

Therapeutic Candidate
For

Inflammatory skin diseases (e.g., atopic dermatitis) [2] [3]
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Key Experimental Findings and Mechanisms

Recent studies have detailed the anti-inflammatory effects of hemiphloin. The following table outlines the

core experimental findings.

Study Model Treatment Key Findings
Proposed Mechanism
of Action

TNF-α/IFN-γ-induced
HaCaT keratinocytes [3]

Hemiphloin ↓ Gene expression &

production of IL-1β, IL-6, IL-
8, CCL17/TARC,

CCL22/MDC [3].

Inhibition of

phosphorylation of p38,
ERK, STAT1, and NF-
κB [3].

LPS-induced J774
macrophages [3]

Hemiphloin ↓ NO production; ↓

expression of iNOS and
COX-2; ↓ gene expression

of TNF-α, IL-1β, and IL-6
[3].

Not specified in the

cited source.

DNCB-induced atopic
dermatitis mouse model
(treated with Vigna angularis
extract containing

hemiphloin) [3]

VAE (70%
ethanol

extract)

↓ Ear thickness; ↓ IgE
levels; ↓ gene expression of

IL-1β, IL-6, IL-8,
CCL17/TARC, CCL22/MDC

in ear tissue [3].

Inhibition of MAPKs
(p38, ERK, JNK),
STAT1, and NF-κB
pathways [3].

The experimental workflow and the signaling pathways inhibited by hemiphloin can be visualized in the

following diagrams, which summarize the logical flow from in-vitro to in-vivo models and the key molecular

mechanisms involved.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 7 Tech Support

https://www.smolecule.com/products/s604859?utm_src=pdf-body
https://colab.ws/articles/10.1016%2Fj.heliyon.2023.e12994
https://colab.ws/articles/10.1016%2Fj.heliyon.2023.e12994
https://colab.ws/articles/10.1016%2Fj.heliyon.2023.e12994
https://colab.ws/articles/10.1016%2Fj.heliyon.2023.e12994
https://colab.ws/articles/10.1016%2Fj.heliyon.2023.e12994
https://colab.ws/articles/10.1016%2Fj.heliyon.2023.e12994
https://colab.ws/articles/10.1016%2Fj.heliyon.2023.e12994
https://colab.ws/articles/10.1016%2Fj.heliyon.2023.e12994
https://www.smolecule.com/products/s604859?utm_src=pdf-body
https://www.smolecule.com/products/s604859?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Study Initiation

In-Vitro Models

TNF-α/IFN-γ-induced
HaCaT Keratinocytes

LPS-induced
J774 Macrophages

In-Vivo Model

Findings validated

Anti-inflammatory Effects Confirmed

DNCB-induced Atopic
Dermatitis in Mice

Mechanism Elucidation

Inhibition of MAPKs
(p38, ERK, JNK),

STAT1, and NF-κB pathways

Click to download full resolution via product page

Experimental workflow for hemiphloin research
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Extracellular Stimuli
(TNF-α, IFN-γ, LPS)

MAPK Pathway
(p38, ERK, JNK) NF-κB Pathway STAT1 Pathway

Pro-inflammatory Cytokines
(IL-1β, IL-6, IL-8)

Inflammatory Enzymes
(iNOS, COX-2)

Chemokines
(CCL17/TARC, CCL22/MDC)

Hemiphloin Inhibition
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Signaling pathways inhibited by hemiphloin

Detailed Experimental Protocols

For researchers seeking to replicate or build upon these findings, here are the methodologies for key

experiments.

Cell Culture and Treatment

Cell Lines: Use human keratinocyte cells (HaCaT) and murine macrophage cells (J774).

Inflammation Induction: Stimulate HaCaT cells with a combination of TNF-α and IFN-γ. Stimulate
J774 cells with LPS [3].

Hemiphloin Preparation: Prepare a stock solution in DMSO at a concentration of 10-100 mM.
Further dilute in cell culture medium for treatment. A final concentration of 10-100 µM is typically used

for in vitro experiments [2] [3].
Pre-treatment: Administer hemiphloin to cells 1-2 hours prior to the application of inflammatory

inducers [3].
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Analysis of Gene Expression

Method: Quantitative Real-Time PCR (qRT-PCR).
Target Genes:

Pro-inflammatory Cytokines: IL-1β, IL-6, IL-8, TNF-α.
Chemokines: CCL17/TARC, CCL22/MDC.

Inflammatory Enzymes: iNOS, COX-2 [3].

Analysis of Protein Expression and Phosphorylation

Method: Western Blot.
Target Proteins:

Signaling Pathways: Phosphorylated forms of p38, ERK, JNK, STAT1, and NF-κB subunits.
Always compare to total protein levels to assess activation status [3].

Inflammatory Enzymes: iNOS and COX-2 protein levels [3].

In-Vivo Validation

Disease Model: Use a 2,4-dinitrochlorobenzene (DNCB)-induced atopic dermatitis model in

mice.
Treatment: Apply a 70% ethanol extract of Vigna angularis (VAE), standardized to contain

hemiphloin, topically or systemically.
Efficacy Endpoints:

Clinical Scoring: Measure reduction in ear thickness and dermatitis index.
Biochemical Analysis: Measure serum levels of IgE.

Molecular Analysis: Analyze gene expression of IL-1β, IL-6, IL-8, CCL17/TARC, and
CCL22/MDC in affected skin tissue [3].

Research Context and Future Directions

Current Research Stage: The existing data is robust but remains at the preclinical level. The

primary evidence comes from in vitro models and an in vivo study where hemiphloin was
administered as a component of a plant extract (VAE), not as a purified single compound [3]. Further

investigation is needed to confirm the efficacy and safety of the isolated molecule.
Positioning in Drug Discovery: Hemiphloin fits into the growing field of natural bioactive
compounds for skin diseases. This area leverages molecules with inherent anti-inflammatory and
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antioxidant properties, often explored as potential ingredients in nanoformulations to enhance delivery

and efficacy [4].
Suggested Next Steps: Future work should focus on:

Confirming single-agent efficacy of purified hemiphloin in established disease models.
Conducting comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and
Toxicity) studies.
Exploring formulation strategies, such as topical nanoformulations, to improve skin

penetration and stability [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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